Cas no 89265-34-9 (Benzene, 1-(propylsulfonyl)-2-(propylthio)-)

• Product Name: Benzene, 1-(propylsulfonyl)-2-(propylthio)-
• CAS No: 89265-34-9
• MF: C₁₂H₁₈O₂S₂
• MW: 258.400121212006
• CID: 606163
• PubChem ID: 21285349
• Update Time: 2025-04-19

Benzene, 1-(propylsulfonyl)-2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(propylsulfonyl)-2-(propylthio)-
• 1-propylsulfanyl-2-propylsulfonylbenzene
• SCHEMBL10351662
• 1-(Propane-1-sulfonyl)-2-(propylsulfanyl)benzene
• 89265-34-9
• DTXSID60612002

• Inchi： 1S/C12H18O2S2/c1-3-9-15-11-7-5-6-8-12(11)16(13,14)10-4-2/h5-8H,3-4,9-10H2,1-2H3
• InChI Key： KUXJVKUYDZKRRR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1SCCC)(CCC)(=O)=O

Computed Properties

• Exact Mass: 258.07482216g/mol
• Monoisotopic Mass: 258.07482216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67.8Ų